N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O3S/c1-11-15(12(2)22-18-11)16(20)17-10-13(14-4-3-7-21-14)19-5-8-23-9-6-19/h3-4,7,13H,5-6,8-10H2,1-2H3,(H,17,20)
• InChI Key: JIYXIQJZBHIYMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC(C2=CC=CO2)N3CCSCC3
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a furan ring, an isoxazole ring, and a carboxamide group. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The isoxazole ring is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The carboxamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, furan derivatives can be synthesized through various methods. For instance, furfuryl alcohol, a furan derivative, is industrially manufactured by hydrogenation of furfural, which is typically produced from waste biomass such as corncobs or sugar cane bagasse.

Molecular Structure Analysis

The molecular structure of a similar compound, 2-acetyl-5-methylfuran, was analyzed using spectroscopic techniques including FT-IR, FT-Raman, UV–vis, and NMR. These techniques can provide detailed information about the structure and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, furfuryl alcohol, have been described. It is a colorless liquid, but aged samples appear amber. It possesses a faint odor of burning and a bitter taste. It is miscible with but unstable in water. It is soluble in common organic solvents.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . The compound may exhibit activity against both gram-positive and gram-negative bacteria.

Metal Complex Formation

• The compound’s functional groups (furan, thiomorpholine, and isoxazole) make it an interesting ligand for metal coordination complexes. .

Safety and Hazards

While specific safety and hazard information for this compound was not found, it’s important to handle all chemicals with appropriate safety measures. For example, furfuryl alcohol is considered hazardous and can cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of this compound. Furan derivatives have been studied for their potential use in various fields, including pharmaceuticals, dyes, and polymeric materials.